Cas no 665-01-0 (Propanedinitrile, difluoro-)

Propanedinitrile, difluoro- structure
Propanedinitrile, difluoro- structure
Product name:Propanedinitrile, difluoro-
CAS No:665-01-0
MF:C3F2N2
MW:102.042306900024
CID:396233
PubChem ID:71375051

Propanedinitrile, difluoro- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, difluoro-
    • 2,2-difluoropropanedinitrile
    • 665-01-0
    • XWRISGYTPCBGDC-UHFFFAOYSA-N
    • SCHEMBL11882969
    • Difluoropropanedinitrile
    • difluoromalononitrile
    • DTXSID20797804
    • Inchi: InChI=1S/C3F2N2/c4-3(5,1-6)2-7
    • InChI Key: XWRISGYTPCBGDC-UHFFFAOYSA-N
    • SMILES: C(#N)C(C#N)(F)F

Computed Properties

  • Exact Mass: 102.003
  • Monoisotopic Mass: 102.00295433g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.58

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